4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol, 95%

• IUPAC Name: 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H8FNO3/c15-12-6-9(1-3-11(12)14(18)19)8-2-4-13(17)10(5-8)7-16/h1-6,17H,(H,18,19)
• InChI Key: YUOMAEIMWJEYSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)O)C#N)F)C(=O)O
• Molecular Formula: C14H8FNO3
• DSSTOX Substance ID: DTXSID00684869
• Molecular Weight: 257.22 g/mol
• CAS RN: 1261898-03-6

Description

4-(4-Carboxy-3-fluorophenyl)-2-cyanophenol, 95% (also known as 4-FCCP) is a chemical compound used in a variety of scientific research applications. It is an analog of the mitochondrial uncoupler 2,4-dinitrophenol (DNP) and is used as a protonophore to study the effects of mitochondrial uncoupling on cell physiology. 4-FCCP has a wide range of applications in biochemical and physiological studies, ranging from the study of mitochondrial metabolism to the investigation of the effects of temperature on cell physiology.

Scientific Research Applications

4-FCCP is used in a variety of scientific research applications. It is used to study the effects of mitochondrial uncoupling on cell physiology, as well as to investigate the effects of temperature on cell physiology. It has also been used to study the regulation of intracellular calcium, the regulation of mitochondrial respiration and the role of mitochondrial proton gradients in cellular energy metabolism.

Mechanism of Action

4-FCCP acts as a protonophore, which means that it transports protons across biological membranes. It binds to the inner mitochondrial membrane and allows protons to pass through, resulting in a decrease in the mitochondrial membrane potential. This decrease in potential leads to a decrease in ATP production, as well as an increase in the production of reactive oxygen species (ROS).
Biochemical and Physiological Effects
The effects of 4-FCCP on cell physiology are varied and depend on the concentration of the compound and the cell type being studied. In general, 4-FCCP has been shown to reduce mitochondrial membrane potential, increase ROS production, decrease ATP production, and increase intracellular calcium levels. It has also been shown to induce apoptosis in cancer cells, as well as to reduce inflammation and oxidative stress in other cell types.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-FCCP in lab experiments is that it is relatively easy to synthesize and can be used in a wide variety of cell types. Additionally, it has been shown to be relatively non-toxic, making it a safe compound to use in lab experiments. The main limitation of 4-FCCP is that its effects are concentration-dependent and can vary depending on the cell type being studied. Additionally, its effects on cell physiology can be difficult to predict and may not be consistent across different cell types.

Future Directions

The potential future directions for 4-FCCP research include further investigation into its effects on cell physiology, its use in drug discovery and development, and its potential therapeutic applications. Additionally, further research could be done to investigate the mechanism of action of 4-FCCP and to explore its potential uses in other areas such as agriculture and biotechnology. Finally, further research could be done to investigate the effects of 4-FCCP on other cell types, such as stem cells, and to explore its potential use in other applications.

Synthesis Methods

4-FCCP can be synthesized from the reaction of 4-fluorobenzaldehyde and 2-cyanoacetophenone in the presence of potassium carbonate and a catalytic amount of piperidine. The reaction yields 4-(4-carboxy-3-fluorophenyl)-2-cyanophenol, 95% with a purity of 95%.